Cas no 6998-50-1 (Benzene-13C)

Benzene-13C structure
Benzene-13C structure
Product Name:Benzene-13C
CAS No:6998-50-1
MF:C6H6
MW:79.1044964790344
CID:500501
PubChem ID:12208570
Update Time:2025-04-19

Benzene-13C Chemical and Physical Properties

Names and Identifiers

    • Benzene-13C
    • benzene
    • < 13C> benzene
    • < 13C1> Benzene
    • 13C-benzene
    • 485632_ALDRICH
    • benzene-(13)C
    • benzene-1-13C
    • Benzene-13C1
    • I14-46190
    • Benzene-13C, 99 atom % 13C
    • (113C)cyclohexatriene
    • DTXSID60480506
    • 6998-50-1
    • AKOS015913262
    • Benzene-13c,99 atom % 13c
    • Inchi: 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1+1
    • InChI Key: UHOVQNZJYSORNB-OUBTZVSYSA-N
    • SMILES: [13CH]1C=CC=CC=1

Computed Properties

  • Exact Mass: 79.050305027g/mol
  • Monoisotopic Mass: 79.050305027g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 27
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.885 g/mL at 25 °C
  • Melting Point: 5.5 °C(lit.)
  • Boiling Point: 80 °C(lit.)
  • Flash Point: 12 °F
  • Refractive Index: n20/D 1.501(lit.)
  • Solubility: Not determined

Benzene-13C Security Information

  • Hazardous Material transportation number:UN 1114 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 45-46-11-36/38-48/23/24/25-65
  • Safety Instruction: 53-45
  • Hazardous Material Identification: F T
  • Risk Phrases:45-46-11-36/38-48/23/24/25-65

Benzene-13C Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
485632-100MG
Benzene-13C
6998-50-1
100mg
¥12068.63 2023-12-05
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